2-[2-(tert-butylamino)-2-oxoethoxy]-N-(2,3-dichlorophenyl)benzamide

• IUPAC Name: 2-[2-(tert-butylamino)-2-oxoethoxy]-N-(2,3-dichlorophenyl)benzamide
• InChI: InChI=1S/C19H20Cl2N2O3/c1-19(2,3)23-16(24)11-26-15-10-5-4-7-12(15)18(25)22-14-9-6-8-13(20)17(14)21/h4-10H,11H2,1-3H3,(H,22,25)(H,23,24)
• InChI Key: UGJQXOAMJDFJQV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)COC1=CC=CC=C1C(=O)NC2=C(C(=CC=C2)Cl)Cl
• Molecular Formula: C19H20Cl2N2O3
• Molecular Weight: 395.3 g/mol

Description

2-[2-(tert-butylamino)-2-oxoethoxy]-N-(2,3-dichlorophenyl)benzamide, also known as BAY 11-7082, is a synthetic small molecule inhibitor that has been extensively studied for its anti-inflammatory and anti-cancer properties. This compound was first synthesized by Bayer AG in 1999, and since then, it has been widely used in scientific research to investigate its mechanism of action and potential therapeutic applications.

Mechanism of Action

2-[2-(tert-butylamino)-2-oxoethoxy]-N-(2,3-dichlorophenyl)benzamide 11-7082 inhibits the NF-κB pathway by blocking the phosphorylation and degradation of IκBα. This leads to the accumulation of IκBα in the cytoplasm, preventing the translocation of NF-κB to the nucleus and subsequent activation of target genes. This compound 11-7082 has also been shown to inhibit the activity of IKKβ, a key kinase involved in the phosphorylation and degradation of IκBα.
Biochemical and Physiological Effects
This compound 11-7082 has been shown to have anti-inflammatory effects in various cell types, including macrophages, dendritic cells, and T cells. It has also been shown to have anti-cancer effects in various cancer cell lines, including breast, prostate, and pancreatic cancer cells. This compound 11-7082 has been shown to induce apoptosis and inhibit cell proliferation in these cancer cell lines.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[2-(tert-butylamino)-2-oxoethoxy]-N-(2,3-dichlorophenyl)benzamide 11-7082 is its specificity for the NF-κB pathway. It has been shown to have minimal off-target effects, making it a useful tool for investigating the role of NF-κB in various biological processes. However, one limitation of this compound 11-7082 is its potential toxicity at high concentrations. It has been shown to induce apoptosis in non-cancerous cells at high concentrations, which may limit its use in some experimental settings.

Future Directions

There are several future directions for the study of 2-[2-(tert-butylamino)-2-oxoethoxy]-N-(2,3-dichlorophenyl)benzamide 11-7082. One area of interest is the development of more potent and selective inhibitors of the NF-κB pathway. Another area of interest is the investigation of the role of NF-κB in various disease states, including autoimmune diseases and cancer. Finally, the development of this compound 11-7082 as a potential therapeutic agent for the treatment of cancer and inflammatory diseases is an area of active research.

Synthesis Methods

The synthesis of 2-[2-(tert-butylamino)-2-oxoethoxy]-N-(2,3-dichlorophenyl)benzamide 11-7082 involves a multi-step process that starts with the reaction of 2,3-dichlorophenylamine with ethyl acetoacetate to form 2,3-dichlorophenyl-2-oxobutanoate. This intermediate is then reacted with tert-butylamine to form 2-(tert-butylamino)-2-oxoethyl 2,3-dichlorophenyl ketone. Finally, the benzamide moiety is introduced by reacting the ketone intermediate with 2-aminobenzamide to form this compound 11-7082.

Scientific Research Applications

2-[2-(tert-butylamino)-2-oxoethoxy]-N-(2,3-dichlorophenyl)benzamide 11-7082 has been extensively studied for its anti-inflammatory and anti-cancer properties. It has been shown to inhibit the NF-κB pathway, a key signaling pathway involved in inflammation and cancer. This compound 11-7082 inhibits the activation of NF-κB by blocking the phosphorylation and degradation of IκBα, a key inhibitor of NF-κB.